Anthracene, 9-(methylthio)-
Cat. No. B8327294
Key on ui cas rn:
89249-29-6
M. Wt: 224.32 g/mol
InChI Key: LAWLABOLIGYLRG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06432294B1
Procedure details
For example, in acetonitrile, dimethyl disulfide shows an irreversible first oxidation peak at 1.05 V vs Ag/O.1M AgNO3 in acetonitrile reference electrode using the technique of cyclic voltimetry. The oxidation peak of anthracene is about 400 mV more positive than that for dimethyl disulfide. Consequently, pursuant to this invention, dimethyl disulfide can be selectively oxidized electrolytically in the presence of anthracene to produce the organothiated product, 9-methylthioanthracene, in very good yield.
Identifiers
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REACTION_CXSMILES
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[CH3:1][S:2]SC.[CH:5]1[C:18]2[C:9](=[CH:10][C:11]3[C:16]([CH:17]=2)=[CH:15][CH:14]=[CH:13][CH:12]=3)[CH:8]=[CH:7][CH:6]=1>C(#N)C.[N+]([O-])([O-])=O.[Ag+]>[CH3:1][S:2][C:17]1[C:18]2[C:9]([CH:10]=[C:11]3[C:16]=1[CH:15]=[CH:14][CH:13]=[CH:12]3)=[CH:8][CH:7]=[CH:6][CH:5]=2 |f:3.4|
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C1=CC=CC2=CC3=CC=CC=C3C=C12
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catalyst
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[N+](=O)([O-])[O-].[Ag+]
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Conditions
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
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product
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CSC=1C2=CC=CC=C2C=C2C=CC=CC12
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
